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Compound of Interest

Compound Name: CCI-006

Cat. No.: B15578913 Get Quote

IMMEDIATE ACTION REQUIRED: REVIEW ALL SAFETY PROTOCOLS BEFORE HANDLING

CCI-006

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals handling CCI-006. Adherence to these guidelines is essential

to ensure personal safety and maintain a secure laboratory environment. CCI-006 is a selective

inhibitor of mitochondrial respiration, and while specific toxicity data is not widely available, it

should be handled with the utmost care as a potent bioactive compound.[1][2]

Personal Protective Equipment (PPE) Requirements
Due to the potent nature of CCI-006 and the absence of comprehensive toxicity data, a

conservative approach to personal protection is mandatory. The following table summarizes the

required PPE for handling CCI-006 in both its solid (powder) and solution forms.
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Operation Body Part Required PPE Material/Standard

Handling Solid

Compound
Respiratory

N95 or higher-rated

respirator
NIOSH Approved

Eyes & Face

Safety glasses with

side shields and face

shield

ANSI Z87.1

Hands

Double-gloving:

chemical-resistant

gloves (e.g., nitrile)

ASTM F1671

Body
Laboratory coat,

disposable gown
---

Handling Solution Respiratory

Not generally required

if handled in a fume

hood

---

Eyes

Safety glasses with

side shields or

chemical splash

goggles

ANSI Z87.1

Hands
Chemical-resistant

gloves (e.g., nitrile)
ASTM F1671

Body Laboratory coat ---

Experimental Protocols: Safe Handling and Disposal
Receipt and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Don appropriate PPE (gloves and lab coat) before opening the shipping container.

Verify the contents against the shipping manifest.
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Store CCI-006 in a cool, dry, and dark place, away from incompatible materials.[2] The solid

form is typically stored at -20°C for long-term stability.[2]

Weighing and Preparing Solutions:

Engineering Controls: All handling of solid CCI-006 must be performed in a certified chemical

fume hood or a powder containment hood to minimize inhalation exposure.

Procedure:

Designate a specific area within the fume hood for handling CCI-006.

Don the full required PPE for handling solids as detailed in the table above.

Carefully weigh the desired amount of CCI-006 powder. Use anti-static weighing dishes to

prevent dispersal of the powder.

To prepare a solution, add the solvent to the vessel containing the weighed powder slowly

to avoid splashing.

Ensure the container is tightly sealed after preparation.

Decontaminate all surfaces and equipment used with an appropriate solvent (e.g., 70%

ethanol) and dispose of all contaminated disposables as hazardous waste.

Disposal Plan:

Solid Waste: All disposable materials contaminated with CCI-006, including gloves, weigh

boats, and pipette tips, must be collected in a designated, sealed hazardous waste

container.

Liquid Waste: Unused solutions of CCI-006 and contaminated solvents should be collected

in a clearly labeled, sealed hazardous waste container. Do not mix with other waste streams

unless compatibility is confirmed.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved

chemical waste disposal vendor in accordance with local, state, and federal regulations.
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Workflow for PPE Selection
The following diagram outlines the logical steps for assessing the risks associated with

handling CCI-006 and selecting the appropriate personal protective equipment.

Start: Handling CCI-006

Assess Physical State

Solid (Powder)

Is it solid?

Solution

Is it a solution?

Work in Fume Hood or
Powder Containment Hood

Work in Fume Hood

Wear N95 Respirator,
Face Shield, Double Gloves,

Disposable Gown

Proceed with Experiment

Wear Safety Goggles,
Chemical-Resistant Gloves,

Lab Coat

Proper Waste Disposal

End
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Click to download full resolution via product page

Caption: PPE Selection Workflow for CCI-006 Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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